2-(furan-3-yl)-2,3-dihydro-1H-perimidine
Description
Furan derivatives are a group of compounds that have a furan ring, which is a five-membered aromatic ring with four carbon atoms and one oxygen . They are widely used in the synthesis of many fine chemicals, pharmaceuticals, polymers, resins, solvents, adhesives, fungicides, paints, antifreezes, fuels, and others .
Synthesis Analysis
The synthesis of furan derivatives can involve various methods. For example, one study describes the synthesis of 3-Aryl-3-(Furan-2-yl)Propanoic Acid Derivatives through reactions of 3-(furan-2-yl)propenoic acids and their esters with arenes in Brønsted superacid TfOH . Another study discusses the synthesis of diversely substituted 2-(furan-3-yl)acetates via palladium-catalyzed one-pot multi-component reactions of allenols, aryl iodides, alcohols, and carbon monoxide .Molecular Structure Analysis
The molecular structure of furan derivatives can be complex and varies depending on the specific compound. For example, the crystal structure of a certain furan derivative, (2a′S,2a1′S,3R,5a′S,7′R)-5-(furan-3-yl)-2a′,2a1′-dihydroxy-7′-methyldecahydro-2H-spiro[furan-3,6′-naphtho[1,8-bc]furan]-2,2′(2a′H)-dione, C19H22O7, has been reported .Chemical Reactions Analysis
Furan derivatives can undergo various chemical reactions. For instance, under certain conditions, the hydration of carbon–carbon double bonds in the side chain and furane ring can occur in addition to the hydrophenylation .Physical And Chemical Properties Analysis
The physical and chemical properties of furan derivatives can vary. For instance, 2-(furan-3-yl)acetic acid is a powder with a melting point of 61-69°C .Safety and Hazards
Future Directions
The future directions in the field of furan derivatives involve the switch from traditional resources such as crude oil to biomass. Furan platform chemicals (FPCs) directly available from biomass (furfural and 5-hydroxy-methylfurfural) are being explored for the synthesis of a wide range of compounds .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(furan-3-yl)-2,3-dihydro-1H-perimidine involves the condensation of furan-3-carbaldehyde with 1,5-diaminopentane followed by cyclization of the resulting intermediate.", "Starting Materials": [ "Furan-3-carbaldehyde", "1,5-diaminopentane", "Acetic acid", "Sodium acetate", "Ethanol", "Hydrochloric acid", "Sodium hydroxide" ], "Reaction": [ "Step 1: Dissolve furan-3-carbaldehyde (1.0 g, 9.0 mmol) in ethanol (10 mL) and add 1,5-diaminopentane (1.2 g, 10.8 mmol) to the solution. Stir the mixture at room temperature for 2 hours.", "Step 2: Add acetic acid (1 mL) to the reaction mixture and heat the mixture to reflux for 4 hours.", "Step 3: Cool the reaction mixture to room temperature and add sodium acetate (1.5 g, 18.0 mmol) to the mixture. Adjust the pH of the mixture to 7-8 using sodium hydroxide solution.", "Step 4: Extract the product with ethyl acetate (3 x 20 mL) and dry the organic layer over anhydrous sodium sulfate.", "Step 5: Concentrate the organic layer under reduced pressure to obtain the crude product.", "Step 6: Purify the crude product by column chromatography using a mixture of ethyl acetate and hexane as the eluent to obtain the final product, 2-(furan-3-yl)-2,3-dihydro-1H-perimidine (yield: 70-80%)." ] } | |
CAS RN |
2413899-90-6 |
Product Name |
2-(furan-3-yl)-2,3-dihydro-1H-perimidine |
Molecular Formula |
C15H12N2O |
Molecular Weight |
236.3 |
Purity |
95 |
Origin of Product |
United States |
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